Cas no 732251-34-2 (1H-Imidazole-4-acetonitrile,1-(methoxymethyl)-)

1H-Imidazole-4-acetonitrile,1-(methoxymethyl)- structure
732251-34-2 structure
Product Name:1H-Imidazole-4-acetonitrile,1-(methoxymethyl)-
CAS No:732251-34-2
MF:C7H9N3O
MW:151.165860891342
CID:559335
PubChem ID:45088283
Update Time:2025-04-19

1H-Imidazole-4-acetonitrile,1-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-acetonitrile,1-(methoxymethyl)-
    • 1H-Imidazole-4-acetonitrile,1-(methoxymethyl)-(9CI)
    • 732251-34-2
    • 2-(1-(methoxymethyl)-1H-imidazol-4-yl)acetonitrile
    • Inchi: 1S/C7H9N3O/c1-11-6-10-4-7(2-3-8)9-5-10/h4-5H,2,6H2,1H3
    • InChI Key: HGKJIYOOKNKHPH-UHFFFAOYSA-N
    • SMILES: O(C)CN1C=NC(CC#N)=C1

Computed Properties

  • Exact Mass: 151.075
  • Monoisotopic Mass: 151.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.8A^2
  • XLogP3: -0.4
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